English Ivy
Plant Description
English Ivy (*Hedera helix*) is a climbing evergreen vine, recognized for its distinctive lobed leaves. In pharmacognosy, its leaves are valued for their medicinal properties, primarily due to triterpenoid saponins like hederacoside C and alpha-hederin. These compounds exhibit expectorant and spasmolytic effects, making ivy extracts a common ingredient in remedies for respiratory conditions such as coughs and bronchitis, aiding in mucus liquefaction and bronchial relaxation. It is also known for its anti-inflammatory and antimicrobial potential.
Geographic Distribution
Native to Europe, western Asia, and northern Africa
Related Compounds
Alpha-常春藤皂苷
Alpha-Hederin
CAS: 27013-91-8
Beta-常春藤皂苷
Beta-Hederin
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常春藤皂苷C
Hederacoside C
CAS: 14216-03-6
常春藤皂苷D
Hederacoside D
CAS: 760961-03-3
常春藤皂苷B
Hederasaponin B
CAS: 36284-77-2
常春藤皂苷元
Hederagenin
CAS: 465-99-6
红毛七皂苷F
Cauloside F
CAS: 60451-47-0
常春藤皂苷 D2
Hederoside D2
CAS: 20853-58-1
红毛七皂苷D
Cauloside D
CAS: 12672-45-6
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
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Acanthopanaxoside B
Acanthopanaxoside B
CAS: 915792-03-9